Cas no 1235646-56-6 (phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate)

• Product Name: phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate
• CAS No: 1235646-56-6
• Molecular Formula: C₁₈H₂₁N₃O₂
• Molecular Weight: 311.378244161606
• CID: 6225868
• PubChem ID: 71779895

phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate Properties

Names and Identifiers

• phenyl N-{1-(pyridin-2-yl)piperidin-4-ylmethyl}carbamate
• phenyl N-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}carbamate
• phenyl ((1-(pyridin-2-yl)piperidin-4-yl)methyl)carbamate
• 1235646-56-6
• phenyl N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]carbamate
• AKOS024491752
• F5033-2029
• VU0631028-1

• InChIKey： DOKLJARYJAODDK-UHFFFAOYSA-N
• Inchi： 1S/C18H21N3O2/c22-18(23-16-6-2-1-3-7-16)20-14-15-9-12-21(13-10-15)17-8-4-5-11-19-17/h1-8,11,15H,9-10,12-14H2,(H,20,22)
• SMILES： O(C1C=CC=CC=1)C(NCC1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 311.16337692g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 311.16337692g/mol
• Heavy Atom Count: 23
• Complexity: 363
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds